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Abstract

This document provides a detailed protocol for the preparation, handling, and storage of a
stock solution of M617 TFA, a selective galanin receptor 1 (GALR1) agonist. Adherence to this
protocol is crucial for ensuring the integrity, stability, and reliable performance of M617 TFA in
downstream applications. This guide includes information on the physicochemical properties of
M617 TFA, a step-by-step reconstitution protocol, storage recommendations, and safety
precautions. Additionally, a summary of quantitative data is presented in a tabular format, and
diagrams illustrating the experimental workflow and the M617 signaling pathway are provided.

Introduction

M617 is a selective peptide agonist for the galanin receptor 1 (GALR1).[1][2][3] Activation of
GALR1 by M617 has been shown to attenuate neuronal apoptosis through the ERK/GSK-
3B/TIP60 pathway, making it a compound of interest in neuroprotective research.[1][2][3]
Proper preparation of a stock solution is the first critical step for obtaining accurate and
reproducible experimental results. This protocol outlines the best practices for reconstituting
and storing M617 TFA to maintain its biological activity.

Physicochemical Properties and Quantitative Data
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A summary of the key quantitative data for M617 TFA is provided in the table below. This
information is essential for accurate stock solution preparation and experimental design.

Property Value Source
Molecular Weight 2475.67 g/mol GlpBio
Formulation Trifluoroacetate (TFA) salt GlpBio
Appearance Lyophilized powder General

B 33.33 mg/mL in sterile water )
Solubility , o GlpBio
(with sonication)

. -20°C (short-term), -80°C _
Storage (Lyophilized) ( term) GlpBio
ong-term

) -20°C (up to 1 month), -80°C )
Storage (Stock Solution) GlpBio
(up to 6 months)

Experimental Protocol: Preparation of M617 TFA
Stock Solution

This protocol describes the step-by-step procedure for reconstituting lyophilized M617 TFA to
create a stock solution.

Materials and Equipment

M617 TFA (lyophilized powder)

Sterile, nuclease-free water

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Benchtop centrifuge
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o Ultrasonic water bath

» Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Reconstitution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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TFA Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787829#how-to-prepare-m617-tfa-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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